Cas no 1803587-52-1 (methyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
• CAS No: 1803587-52-1
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 4616534
• PubChem ID: 86812213
• Update Time: 2024-11-05

methyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
• 1803587-52-1
• Methyl 5-(3-fluorophenyl)isoxazole-3-carboxylate
• 5-(3-fluorophenyl)-methyl ester, 3-Isoxazolecarboxylic acid
• methyl5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
• EN300-185486
• Methyl5-(3-fluorophenyl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester
• DTXSID801181732
• G52390

• Inchi： 1S/C11H8FNO3/c1-15-11(14)9-6-10(16-13-9)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key： BCBSUOISLUHEAN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 221.04882128g/mol
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 371.0±32.0 °C at 760 mmHg
• Flash Point: 178.1±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes